Cas no 7355-01-3 (N,N-Diethyl-1,2,3,4-tetrahydroquinoline-6-sulfonamide)

• Product name: N,N-Diethyl-1,2,3,4-tetrahydroquinoline-6-sulfonamide
• CAS No: 7355-01-3
• MF: C₁₃H₂₀N₂O₂S
• MW: 268.3751
• CID: 1073093
• PubChem ID: 221217

N,N-Diethyl-1,2,3,4-tetrahydroquinoline-6-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N,N-Diethyl-1,2,3,4-tetrahydroquinoline-6-sulfonamide
• DTXSID80994317
• CS-0235044
• AKOS009041160
• NSC5459
• NSC-5459
• HMS1745F22
• 7355-01-3
• SCHEMBL17117276
• Z119967260
• EN300-15226
• DS-011758

• MDL： MFCD07687072
• Inchi： InChI=1S/C13H20N2O2S/c1-3-15(4-2)18(16,17)12-7-8-13-11(10-12)6-5-9-14-13/h7-8,10,14H,3-6,9H2,1-2H3
• InChI Key： AZAWSEXGTCHBKL-UHFFFAOYSA-N
• SMILES： CCN(CC)S(=O)(=O)C1=CC=C2C(=C1)CCCN2

Computed Properties

• Exact Mass: 268.1247
• Monoisotopic Mass: 268.125
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• Density: 1.162
• Boiling Point: 428.1°C at 760 mmHg
• Flash Point: 212.7°C
• Refractive Index: 1.549
• PSA: 49.41
• LogP: 3.29400

N,N-Diethyl-1,2,3,4-tetrahydroquinoline-6-sulfonamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT